Cas no 514-62-5 (Ferruginol)

Ferruginol structure

Ferruginol structure

Product Name:Ferruginol

CAS No:514-62-5

MF:C₂₀H₃₀O

MW:286.451606273651

CID:377249

PubChem ID:442027

Update Time:2025-04-19

Ferruginol Chemical and Physical Properties

Names and Identifiers

- 3-Phenanthrenol,4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-2-(1-methylethyl)-, (4bS,8aS)-
- Ferruginol
- 514-62-5
- SCHEMBL155580
- trans-Ferruginol
- SureCN155580
- DTXSID20331722
- 3-Phenanthrenol, 4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-2-(1-methylethyl)-, (4bS,8aS)-
- N2CMM6X37M
- UNII-N2CMM6X37M
- BRD-K27959543-001-01-3
- AKOS032948384
- AC1L9C4T
- A937505
- QXNWVJOHUAQHLM-AZUAARDMSA-N
- BDBM50483056
- CS-0032206
- (4BS,8AS)-4B,8,8-TRIMETHYL-2-(PROPAN-2-YL)-4B,5,6,7,8,8A,9,10-OCTAHYDROPHENANTHREN-3-OL
- AMY22250
- 12-hydroxyabieta-8,11,13-triene
- (4BS,8AS)-4B,5,6,7,8,8A,9,10-OCTAHYDRO-4B,8,8-TRIMETHYL-2-(1-METHYLETHYL)-3-PHENANTHRENOL
- abieta-8,11,13-trien-12-ol
- ACon1_000701
- 3-PHENANTHRENOL, 4B,5,6,7,8,8A,9,10-OCTAHYDRO-4B,8,8-TRIMETHYL-2-(1-METHYLETHYL)-, (4BS-TRANS)-
- (4bs,8as)-4b,8,8-trimethyl-2-propane-2-yl-5,6,7,8a,9,10-hexa hydrophenanthren-3-ol
- CHEBI:78274
- (+)-Ferruginol
- Podocarpa-8,11,13-trien-12-ol, 13-isopropyl-
- MEGxp0_000699
- 8,11,13-abietatrien-12-ol
- CHEMBL197308
- C09092
- Abieta-9(11),8(14),12-trien-12-ol #
- FS-7565
- (4bS,8aS)-4b,8,8-trimethyl-2-propan-2-yl-5,6,7,8a,9,10-hexahydrophenanthren-3-ol
- Q3743828
- HY-N6033
- SA149_18.1
- "(+)-Ferruginol
- DTXCID70282816
- DA-68969
- Inchi： 1S/C20H30O/c1-13(2)15-11-14-7-8-18-19(3,4)9-6-10-20(18,5)16(14)12-17(15)21/h11-13,18,21H,6-10H2,1-5H3/t18-,20+/m0/s1
- InChI Key： QXNWVJOHUAQHLM-AZUAARDMSA-N
- SMILES： OC1C(C(C)C)=CC2CC[C@H]3C(C)(C)CCC[C@]3(C)C=2C=1

Computed Properties

Exact Mass: 286.23000
Monoisotopic Mass: 286.23
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2A^2
XLogP3: 6.7

Experimental Properties

Color/Form: Powder
Density: 0.988±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 56-57 ºC
Boiling Point: 388.1±31.0 °C at 760 mmHg
Flash Point: 175.1±14.5 °C
Refractive Index: 1.529
Solubility: Insuluble (5.7E-3 g/L) (25 ºC),
PSA: 20.23000
LogP: 5.54580
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ferruginol Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Ferruginol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F257510-1mg	Ferruginol	514-62-5		1mg	$224.00	2023-05-18
TRC	F257510-5mg	Ferruginol	514-62-5		5mg	$994.00	2023-05-18
TRC	F257510-10mg	Ferruginol	514-62-5		10mg	$1745.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F64810-5mg	Ferruginol	514-62-5	,HPLC≥96%	5mg	¥4800.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1642-1 mg	Ferruginol	514-62-5		1mg	￥2033.00	2021-09-23
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1642-5 mg	Ferruginol	514-62-5		5mg	￥9987.00	2022-04-26
TRC	F257510-50mg	Ferruginol	514-62-5		50mg	$ 7600.00	2023-09-07
TargetMol Chemicals	TN1642-5mg	Ferruginol	514-62-5		5mg	￥ 2760	2024-07-20
TargetMol Chemicals	TN1642-5 mg	Ferruginol	514-62-5	98%	5mg	￥ 2,760	2023-07-11
TargetMol Chemicals	TN1642-1 mL * 10 mM (in DMSO)	Ferruginol	514-62-5	98%	1 mL * 10 mM (in DMSO)	￥ 2860	2023-09-15

Ferruginol Production Method

Production Method 1

868784-51-4

868784-51-4

514-62-5

514-62-5

511-05-7

511-05-7

68042-93-3

68042-93-3

88664-08-8

88664-08-8

Reaction Conditions

1.1 Catalysts: Cytochrome P450 reductase

Reference

Functional Integration of Two CYP450 Genes Involved in Biosynthesis of Tanshinones for Improved Diterpenoid Production by Synthetic Biology

Mao, Yaping; Ma, Ying; Chen, Tong; Ma, Xiaohui; Xu, Yanqin; et al, ACS Synthetic Biology, 2020, 9(7), 1763-1770

Ferruginol Raw materials

abieta-8,12-diene

Ferruginol Preparation Products

Ferruginol Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210

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